Cas no 1416439-09-2 (6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one)

• Product Name: 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one
• CAS No: 1416439-09-2
• MF: C₁₅H₉BrClNO
• MW: 334.595062017441
• CID: 4821872
• Update Time: 2025-06-26

6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-4-(4-CHLOROPHENYL)QUINOLIN-2(1H)-ONE
• 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one

• Inchi： 1S/C15H9BrClNO/c16-10-3-6-14-13(7-10)12(8-15(19)18-14)9-1-4-11(17)5-2-9/h1-8H,(H,18,19)
• InChI Key： RSEXNTQZLXNXJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CC(N2)=O)C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one

6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one: A Comprehensive Overview

The compound 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one (CAS No. 1416439-09-2) is a highly specialized organic molecule belonging to the quinoline derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a quinolinone core with bromine and chlorine substituents, which confer it with distinct chemical and biological properties.

Quinolinones are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities. The presence of the bromine atom at the 6-position and the chlorine-substituted phenyl group at the 4-position in this compound introduces steric and electronic effects that significantly influence its reactivity and bioavailability. Recent studies have highlighted the potential of 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one as a lead compound in drug discovery, particularly in the development of anticancer agents.

One of the most promising applications of this compound is its role in anticancer research. Researchers have demonstrated that 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one exhibits selective cytotoxicity against various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action involves interference with key cellular processes such as DNA replication and apoptosis induction. These findings suggest that this compound could serve as a novel therapeutic agent for combating aggressive cancers.

In addition to its anticancer properties, 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one has also shown potential in antimicrobial applications. Studies have revealed that this compound possesses potent activity against a wide range of bacterial and fungal pathogens. Its ability to disrupt microbial cell membranes and inhibit enzyme activity makes it a strong candidate for developing new-generation antibiotics, especially in light of the growing threat of antibiotic resistance.

The synthesis of 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production to meet the demands of preclinical and clinical trials.

From a structural perspective, the quinolinone core of this compound plays a pivotal role in its biological activity. The conjugated π-system within the quinoline ring enhances electronic communication between substituents, thereby modulating the molecule's reactivity. The bromine atom at position 6 contributes to increased lipophilicity, which is essential for crossing biological membranes and achieving intracellular drug delivery.

Another area where 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one has shown promise is in neurodegenerative disease research. Preclinical studies suggest that this compound may exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These properties make it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel quinoline derivatives like 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one is driven by their versatility as scaffolds for drug design. By modifying substituents at different positions on the quinoline ring, researchers can fine-tune the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This flexibility is critical for developing drugs with optimal therapeutic profiles.

Looking ahead, the continued exploration of 6-Bromo-4-(4-chlorophenyl)quinolin-2(1H)-one will likely focus on advancing its preclinical development and evaluating its safety profile in animal models. Collaborative efforts between academia and industry will be essential for translating this promising lead compound into clinically relevant therapies.